Cas no 1156601-91-0 (4-Chloro-6-(difluoromethoxy)quinoline)

4-Chloro-6-(difluoromethoxy)quinoline is a fluorinated quinoline derivative with notable utility in pharmaceutical and agrochemical research. Its key structural features—a chloro substituent at the 4-position and a difluoromethoxy group at the 6-position—enhance its reactivity and bioavailability, making it a valuable intermediate in the synthesis of bioactive compounds. The difluoromethoxy moiety improves metabolic stability and lipophilicity, while the chloro group facilitates further functionalization. This compound is particularly relevant in the development of antimicrobial and antitumor agents due to its ability to modulate electronic and steric properties. Its high purity and well-defined reactivity profile make it a preferred choice for precision chemical applications.

4-Chloro-6-(difluoromethoxy)quinoline structure

1156601-91-0 structure

Product Name:4-Chloro-6-(difluoromethoxy)quinoline

CAS No:1156601-91-0

MF:C₁₀H₆ClF₂NO

MW:229.610548496246

CID:5073474

Update Time:2025-05-20

4-Chloro-6-(difluoromethoxy)quinoline Chemical and Physical Properties

Names and Identifiers

- 4-chloro-6-(difluoromethoxy)quinoline
- 4-Chloro-6-(difluoromethoxy)quinoline
- Inchi： 1S/C10H6ClF2NO/c11-8-3-4-14-9-2-1-6(5-7(8)9)15-10(12)13/h1-5,10H
- InChI Key： SKBLMJLFIOJWFL-UHFFFAOYSA-N
- SMILES： ClC1C=CN=C2C=CC(=CC2=1)OC(F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 218
XLogP3: 3.7
Topological Polar Surface Area: 22.1

4-Chloro-6-(difluoromethoxy)quinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C200620-250mg	4-Chloro-6-(difluoromethoxy)quinoline	1156601-91-0		250mg	$ 880.00	2022-04-01
TRC	C200620-500mg	4-Chloro-6-(difluoromethoxy)quinoline	1156601-91-0		500mg	$ 1465.00	2022-04-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1409884-1g	4-Chloro-6-(difluoromethoxy)quinoline	1156601-91-0	98%	1g	￥5132.00	2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1409884-5g	4-Chloro-6-(difluoromethoxy)quinoline	1156601-91-0	98%	5g	￥17280.00	2024-08-09

4-Chloro-6-(difluoromethoxy)quinoline Related Literature

1. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
2. Establishing new scaling relations on two-dimensional MXenes for CO2 electroreduction†

Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
3. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
4. Fe3O4 nanoparticle chains with N-doped carbon coating: magnetotactic bacteria assisted synthesis and high-rate lithium storage†

Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
5. Evolution study of photo-synthesized gold nanoparticles by spectral deconvolution model: a quantitative approach

Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735

Related Categories

Additional information on 4-Chloro-6-(difluoromethoxy)quinoline

4-Chloro-6-(difluoromethoxy)quinoline: A Comprehensive Overview

The compound 4-Chloro-6-(difluoromethoxy)quinoline, with the CAS number 1156601-91-0, is a significant molecule in the field of organic chemistry and pharmacology. This quinoline derivative has garnered attention due to its unique structural properties and potential applications in drug discovery and materials science.

Quinoline, a heterocyclic aromatic compound, serves as the foundation for numerous bioactive molecules. The substitution pattern in 4-Chloro-6-(difluoromethoxy)quinoline introduces specific functional groups that enhance its chemical reactivity and biological activity. The chlorine atom at position 4 and the difluoromethoxy group at position 6 create a molecule with distinct electronic and steric properties, making it a valuable compound for further exploration.

Recent studies have highlighted the potential of 4-Chloro-6-(difluoromethoxy)quinoline in the development of novel therapeutic agents. Researchers have investigated its role as a precursor in the synthesis of bioactive compounds, particularly in the context of anti-inflammatory and anticancer drug discovery. The incorporation of fluorine atoms in the difluoromethoxy group contributes to enhanced lipophilicity, which is crucial for drug absorption and bioavailability.

In addition to its pharmacological applications, 4-Chloro-6-(difluoromethoxy)quinoline has shown promise in materials science. Its aromatic system and functional groups make it a candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic materials. The molecule's ability to undergo various chemical transformations further underscores its versatility in different scientific domains.

The synthesis of 4-Chloro-6-(difluoromethoxy)quinoline involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods have facilitated more efficient pathways for its preparation, reducing production costs and environmental impact.

In conclusion, 4-Chloro-6-(difluoromethoxy)quinoline stands as a testament to the ongoing innovation in organic chemistry. Its unique structure, coupled with recent research findings, positions it as a key compound with broad applications across various scientific disciplines.